4-(Piperidin-1-yl)aniline dihydrochloride

• Molecular Formula: C11H18Cl2N2
• Molecular Weight: 249.18 g/mol
• IUPAC Name: 4-piperidin-1-ylaniline;dihydrochloride
• InChI: InChI=1S/C11H16N2.2ClH/c12-10-4-6-11(7-5-10)13-8-2-1-3-9-13;;/h4-7H,1-3,8-9,12H2;2*1H
• InChI Key: HZLBCGZSDLAQOA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)N.Cl.Cl

Description

4-(Piperidin-1-yl)aniline dihydrochloride is a useful research compound. Its molecular formula is C11H18Cl2N2 and its molecular weight is 249.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(4-nitrophenyl)piperidine (12 g) in methanol (50 ml) was added conc. hydrochloric acid (12 ml) and, by using 10% palladium/carbon as a catalyst, catalytic reduction was conducted at normal temperature and normal pressure. After completion of the reaction, the catalyst was removed and the solvent was distilled off. To the residue was added ethyl ether which was filtered off to obtain N-(4-aminophenyl)piperidine dihydrochloride (13.7 g) as a colorless solid.